molecular formula C10H10INO2 B14815557 3-Cyclopropoxy-4-iodobenzamide

3-Cyclopropoxy-4-iodobenzamide

Cat. No.: B14815557
M. Wt: 303.10 g/mol
InChI Key: DVCSPFXPOZEMBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-4-iodobenzamide is a synthetic organic compound characterized by a benzamide backbone substituted with a cyclopropoxy group at the 3-position and an iodine atom at the 4-position. The cyclopropoxy moiety introduces steric and electronic effects due to the strained three-membered ring, while the iodine atom may enhance stability or enable applications in radiopharmaceuticals or medicinal chemistry.

Properties

Molecular Formula

C10H10INO2

Molecular Weight

303.10 g/mol

IUPAC Name

3-cyclopropyloxy-4-iodobenzamide

InChI

InChI=1S/C10H10INO2/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7H,2-3H2,(H2,12,13)

InChI Key

DVCSPFXPOZEMBK-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=CC(=C2)C(=O)N)I

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method includes the reaction of 3-cyclopropoxybenzoic acid with iodine in the presence of a suitable catalyst . The reaction conditions often require a controlled temperature and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4-iodobenzamide may involve large-scale iodination processes using automated reactors to ensure consistency and efficiency. The use of high-purity reagents and advanced purification techniques, such as recrystallization and chromatography, is essential to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-iodobenzamide undergoes various chemical reactions, including:

    Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

    Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form hydroxy derivatives.

    Coupling Reactions: It can participate in coupling reactions to form biaryl compounds.

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions include substituted benzamides, quinones, and hydroxy derivatives, depending on the specific reaction conditions and reagents used .

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-iodobenzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to altered cellular functions. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 3-Cyclopropoxy-4-iodobenzamide with structurally related compounds based on substituents and functional groups:

Compound Name Key Substituents Molecular Formula Potential Applications
3-Cyclopropoxy-4-iodobenzamide 3-cyclopropoxy, 4-iodo, benzamide C₁₀H₁₀INO₂ Hypothetical: Kinase inhibitors, imaging agents
3-Chlorobenzaldehyde 3-chloro, aldehyde C₇H₅ClO Intermediate in agrochemicals, pharmaceuticals
5-(3,3-Dimethyl-1-triazeno)imidazole-4-carboxamide Triazeno, imidazole, carboxamide C₆H₁₀N₆O Anticancer agents (e.g., dacarbazine analogs)
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone Cyclohexyl, pyrazole, hydrazone C₁₆H₁₈N₄ Not reported (toxicological data lacking)

Key Observations :

  • Halogen Effects : The iodine atom in 3-Cyclopropoxy-4-iodobenzamide may confer greater steric bulk and hydrophobicity compared to chlorine in 3-Chlorobenzaldehyde. Iodine’s polarizability could enhance binding to aromatic pockets in proteins, whereas chlorine’s smaller size favors metabolic stability .
  • Cycloalkyl Substituents : The cyclopropoxy group’s strain may increase reactivity compared to larger cyclohexyl groups (), possibly influencing pharmacokinetics or target engagement .

Pharmacological and Toxicological Considerations

While direct data on 3-Cyclopropoxy-4-iodobenzamide are absent, insights can be inferred from analogs:

  • Imidazole Carboxamides: Compounds like dacarbazine (NSC-45388) are prodrugs that methylate DNA under metabolic activation. The absence of a triazeno group in 3-Cyclopropoxy-4-iodobenzamide suggests a divergent mechanism, possibly non-genotoxic .
  • Safety Profiles : Cyclopropane-containing compounds often exhibit higher reactivity, necessitating caution in toxicity studies. By contrast, cyclohexyl derivatives () are typically more stable but require rigorous metabolic evaluation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.